Cas no 50882-34-3 (Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester)
50882-34-3 structure
Product Name:Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester
CAS No:50882-34-3
MF:C14H12N2O4
MW:272.256083488464
CID:363850
PubChem ID:15554740
Update Time:2025-04-19
Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester
- phenyl N-methyl-N-(4-nitrophenyl)carbamate
- SCHEMBL12047925
- Phenyl methyl(4-nitrophenyl)carbamate
- 50882-34-3
- DTXSID10574025
-
- Inchi: 1S/C14H12N2O4/c1-15(11-7-9-12(10-8-11)16(18)19)14(17)20-13-5-3-2-4-6-13/h2-10H,1H3
- InChI Key: VEAYEDOHBVVMIS-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(N(C)C1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 272.07976
- Monoisotopic Mass: 272.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- PSA: 72.68
Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Li Wang,Jian Huang,Mei-Juan Su,Jin-Di Wu,Weisheng Liu RSC Adv., 2021,11, 27152-27159
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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